3-cinnamamido-N-(2,5-dimethoxyphenyl)benzofuran-2-carboxamide

• IUPAC Name: N-(2,5-dimethoxyphenyl)-3-[[(E)-3-phenylprop-2-enoyl]amino]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C26H22N2O5/c1-31-18-13-14-22(32-2)20(16-18)27-26(30)25-24(19-10-6-7-11-21(19)33-25)28-23(29)15-12-17-8-4-3-5-9-17/h3-16H,1-2H3,(H,27,30)(H,28,29)/b15-12+
• InChI Key: NRAWVTJAQKVJFE-NTCAYCPXSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)NC(=O)C2=C(C3=CC=CC=C3O2)NC(=O)C=CC4=CC=CC=C4
• Isomeric SMILES: COC1=CC(=C(C=C1)OC)NC(=O)C2=C(C3=CC=CC=C3O2)NC(=O)/C=C/C4=CC=CC=C4
• Molecular Formula: C26H22N2O5
• Molecular Weight: 442.5 g/mol

Description

3-cinnamamido-N-(2,5-dimethoxyphenyl)benzofuran-2-carboxamide, also known as CDMB, is a synthetic compound that has been studied for its potential applications in scientific research. This compound has a unique chemical structure that makes it an interesting subject for investigation.

Scientific Research Applications

Synthesis and Biological Evaluation

A series of new benzofuran carboxamide derivatives, including structures similar to 3-cinnamamido-N-(2,5-dimethoxyphenyl)benzofuran-2-carboxamide, were synthesized and evaluated for their in vitro antimicrobial, anti-inflammatory, and DPPH radical scavenging activities . These compounds were characterized using NMR, IR, Mass, and X-ray crystallographic techniques, demonstrating their potential as new bioactive chemical entities (Lavanya et al., 2017).

Antimicrobial and Antioxidant Properties

Microwave-assisted synthesis of benzofuran-2-carboxamide derivatives showcased significant biological and medicinal significance. These compounds were assayed for their in vivo anti-inflammatory, analgesic, and antipyretic activities , with some derivatives exhibiting potent activities, highlighting their importance in medicinal chemistry (Xie et al., 2014).

Antihyperlipidemic Activity

A new series of N-(benzoylphenyl) and N-(acetylphenyl)-1-benzofuran-2-carboxamides were synthesized and tested in vivo for their hypolipidemic activity . These compounds, specifically 3b and 4c′, showed significant potential as lipid-lowering agents, offering a promising avenue for the treatment of hyperlipidemia and coronary heart diseases (Al-qirim et al., 2012).

Molecular Docking Studies

Structural optimization and molecular docking analysis of benzofuran-carboxylic acids derivatives, including those similar to this compound, have been conducted to understand their reactivity and biological activities . These studies have highlighted the potential inhibitor effect of these compounds against cancer and microbial diseases, showcasing their versatility in medicinal applications (Sagaama et al., 2020).